3-(Hydroxymethyl)oxolane-3-carbonitrile

• IUPAC Name: 3-(hydroxymethyl)oxolane-3-carbonitrile
• InChI: InChI=1S/C6H9NO2/c7-3-6(4-8)1-2-9-5-6/h8H,1-2,4-5H2
• InChI Key: HGOJBWWYIBUZOK-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1(CO)C#N
• Molecular Formula: C6H9NO2
• Molecular Weight: 127.14 g/mol

Description

3-(Hydroxymethyl)oxolane-3-carbonitrile, also known as HMOC, is a chemical compound that has gained significant attention in scientific research due to its unique properties. HMOC is a cyclic nitrile that is commonly used as a building block for the synthesis of various organic compounds. The compound has a wide range of applications in the fields of pharmaceuticals, agrochemicals, and materials science.

Scientific Research Applications

Synthesis and Structural Analysis

Synthesis and Characterization : Various derivatives similar to "3-(Hydroxymethyl)oxolane-3-carbonitrile" have been synthesized and characterized, demonstrating the compound's relevance in developing new chemical entities. For instance, pyridine derivatives with modifications at the carbonitrile group have been synthesized and analyzed using X-ray, IR, and electronic spectroscopy, highlighting the compound's utility in exploring optical properties and fluorescence spectra (Cetina et al., 2010). These studies contribute to understanding the effects of substituents on the emission spectra, offering insights into the design of materials with specific optical properties.

Green Synthesis Approaches : Research has also focused on environmentally friendly synthesis methods, such as using dual-frequency ultrasonication for the green synthesis of 2-oxo-2H-chromene-3-carbonitriles, showing high yields and confirming structures through IR and NMR data (Kumar et al., 2021). Such methodologies emphasize sustainability in chemical synthesis, aligning with the growing demand for eco-friendly chemical processes.

Catalysis and Reagent Development

Ionic Liquids and Catalysis : The development of new catalytic systems and reagents is another significant application area. For example, new ionic liquids have been synthesized and utilized as efficient and recoverable catalysts in the synthesis of pyranochromene derivatives, demonstrating the potential for reusable catalytic systems in organic synthesis (Shaterian & Oveisi, 2011).

Advanced Materials and Polymer Science

Polymer and Materials Science : Research into monofunctional and oligofunctional oxetane acetals related to "3-(Hydroxymethyl)oxolane-3-carbonitrile" showcases the compound's relevance in materials science, especially in developing cationic UV-curable formulations. These compounds, potentially useful as reactive diluents or binders, highlight the broader applicability of the compound's derivatives in creating advanced materials with specific properties (Annby et al., 2001).